Cas no 941876-04-6 (2-{1,1'-biphenyl-4-yl}-N-{2,6-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}acetamide)

• Product Name: 2-{1,1'-biphenyl-4-yl}-N-{2,6-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}acetamide
• CAS No: 941876-04-6
• MF: C₂₄H₂₁N₃O₂
• MW: 383.442445516586
• CID: 6204473
• PubChem ID: 18566183
• Update Time: 2025-05-20

2-{1,1'-biphenyl-4-yl}-N-{2,6-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1,1'-biphenyl-4-yl}-N-{2,6-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}acetamide
• 941876-04-6
• N-(2,6-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-2-(4-phenylphenyl)acetamide
• AKOS024626296
• 2-([1,1'-biphenyl]-4-yl)-N-(2,6-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)acetamide
• F2073-0302
• 2-{[1,1'-biphenyl]-4-yl}-N-{2,6-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}acetamide

• Inchi： 1S/C24H21N3O2/c1-16-7-6-10-21-25-17(2)23(24(29)27(16)21)26-22(28)15-18-11-13-20(14-12-18)19-8-4-3-5-9-19/h3-14H,15H2,1-2H3,(H,26,28)
• InChI Key： WLDHWDXNDNBKED-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)N=C2C=CC=C(C)N21)NC(CC1C=CC(C2C=CC=CC=2)=CC=1)=O

Computed Properties

• Exact Mass: 383.16337692g/mol
• Monoisotopic Mass: 383.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 791
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 61.8Ų

Additional information on 2-{1,1'-biphenyl-4-yl}-N-{2,6-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}acetamide

Recent Advances in the Study of 2-{1,1'-biphenyl-4-yl}-N-{2,6-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}acetamide (CAS: 941876-04-6)

The compound 2-{1,1'-biphenyl-4-yl}-N-{2,6-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}acetamide (CAS: 941876-04-6) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyridopyrimidinone scaffold, has garnered significant attention due to its potential therapeutic applications, particularly in oncology and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinase pathways involved in cell proliferation and inflammation. Structural-activity relationship (SAR) studies have revealed that the biphenyl and pyridopyrimidinone moieties are critical for its binding affinity and selectivity. Computational docking studies further support these findings, demonstrating stable interactions with target proteins such as JAK2 and PI3K, which are implicated in various pathological conditions.

In vitro and in vivo studies have shown that 2-{1,1'-biphenyl-4-yl}-N-{2,6-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}acetamide exhibits potent anti-proliferative effects against a range of cancer cell lines, including those resistant to conventional therapies. Notably, the compound has demonstrated synergistic effects when combined with standard chemotherapeutic agents, suggesting its potential as an adjunct therapy. Additionally, its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, underscores its suitability for further development.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Recent efforts have focused on structural modifications to enhance its therapeutic index. For instance, introducing substituents at specific positions of the pyridopyrimidinone ring has been shown to improve both potency and selectivity. These modifications are currently being evaluated in advanced preclinical models to assess their impact on efficacy and safety.

In conclusion, 2-{1,1'-biphenyl-4-yl}-N-{2,6-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}acetamide represents a promising lead compound with significant therapeutic potential. Ongoing research aims to further elucidate its molecular mechanisms and optimize its pharmacological properties, paving the way for future clinical trials. The compound's unique structural features and biological activity make it a valuable subject of study in the quest for novel therapeutics in oncology and beyond.